Cas no 403518-14-9 (1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione)

• Product Name: 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione
• CAS No: 403518-14-9
• MF: C₈H₁₁NO₄S₂
• MW: 249.307239770889
• CID: 3969285
• PubChem ID: 9921241
• Update Time: 2025-05-25

1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[3-(methyldithio)-1-oxopropoxy]-
• 3-Methyldisulfanylpropionic acid 2,5-dioxopyrrolidin-1-yl ester
• 1-[3-(Methyldithio)-1-oxopropoxy]-2,5-pyrrolidinedione
• Propanoic acid, 3-(methyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
• 2,5-Dioxopyrrolidin-1-yl 3-(methyldisulfanyl)propanoate
• 403518-14-9
• SCHEMBL1728021
• starbld0027830
• 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione

• Inchi： 1S/C8H11NO4S2/c1-14-15-5-4-8(12)13-9-6(10)2-3-7(9)11/h2-5H2,1H3
• InChI Key： WAQXOKKWWFUNLX-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCSSC

Computed Properties

• Exact Mass: 249.01295018Da
• Monoisotopic Mass: 249.01295018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 114Ų

Additional information on 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione

Research Briefing on 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione (CAS: 403518-14-9)

1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione (CAS: 403518-14-9) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dithioester and pyrrolidinedione functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its biomedical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a potent inhibitor of NF-κB signaling, a key pathway in inflammation and cancer. The study demonstrated that 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione effectively suppressed NF-κB activation in vitro and in vivo, suggesting its potential as a therapeutic agent for inflammatory diseases. The compound's ability to modulate redox-sensitive pathways was also highlighted, underscoring its dual functionality as both an anti-inflammatory and antioxidant agent.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters (2024), explored the antimicrobial properties of this compound. The research team synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione exhibited broad-spectrum activity, particularly against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. This finding opens new avenues for developing novel antibiotics to combat antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic processes, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In the context of drug delivery, researchers have also explored the compound's potential as a prodrug or a carrier for targeted therapy. Its unique chemical structure allows for conjugation with other bioactive molecules, enabling the development of hybrid therapeutics. For instance, a 2023 study in Molecular Pharmaceutics demonstrated the successful conjugation of 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione with a tumor-targeting peptide, resulting in enhanced drug accumulation at tumor sites and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and long-term safety need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione as a versatile scaffold for drug discovery and development.

In conclusion, 1-3-(Methyldithio)-1-oxopropoxy-2,5-pyrrolidinedione (CAS: 403518-14-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted biological activities, coupled with advancements in synthesis and application, position it as a valuable candidate for future therapeutic innovations. Continued research efforts will be essential to fully unlock its potential and translate laboratory findings into clinical benefits.